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Cat. No.: B119369 Get Quote

Application of 4-Fluoro-3-nitrobenzoic Acid in
Agrochemical Synthesis
Introduction

4-Fluoro-3-nitrobenzoic acid is a versatile chemical intermediate that plays a significant role

in the development of modern agrochemicals. Its unique molecular structure, featuring a

carboxylic acid group, a nitro group, and a fluorine atom, allows for a variety of chemical

modifications, making it a valuable building block for complex active ingredients. This

fluorinated benzoic acid derivative is particularly useful in the synthesis of herbicides and

fungicides, contributing to improved efficacy, target specificity, and reduced environmental

impact of crop protection products.[1] The presence of the fluorine atom can enhance the

metabolic stability and lipophilicity of the final agrochemical, often leading to better

performance in the field.

This application note details the use of a derivative of 4-Fluoro-3-nitrobenzoic acid in the

synthesis of the commercial herbicide, Diflufenican. It provides a comprehensive overview of

the synthetic pathway, detailed experimental protocols, and the herbicide's mode of action.

Agrochemical Profile: Diflufenican
Diflufenican is a selective herbicide used for the control of a wide range of broadleaf weeds in

various crops, including cereals, lentils, and peas.[2] It belongs to the pyridinecarboxamide
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class of herbicides and is effective at low application rates.[1][2]

Physicochemical Properties of Diflufenican

Property Value

IUPAC Name
N-(2,4-difluorophenyl)-2-[3-

(trifluoromethyl)phenoxy]pyridine-3-carboxamide

CAS Number 83164-33-4

Molecular Formula C₁₉H₁₁F₅N₂O₂

Molar Mass 394.301 g/mol

Appearance White Powder

Melting Point 160 °C

Water Solubility 0.05 mg/L

Source:[2][3]

Synthetic Pathway
While direct synthesis from 4-Fluoro-3-nitrobenzoic acid is not the most common commercial

route, its structural motifs are present in key intermediates. A plausible and illustrative synthetic

pathway involves the conversion of a related compound, 3-Fluoro-4-nitrotoluene, to a key

precursor of Diflufenican. 3-Fluoro-4-nitrotoluene can be conceptually derived from 4-Fluoro-3-
nitrobenzoic acid via decarboxylation. The following diagram illustrates the synthesis of

Diflufenican, highlighting the role of related intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

